Cas no 885523-28-4 (3,4-DICHLORO-6-(1H)INDAZOLE CARBOXYLIC ACID)

• Product Name: 3,4-DICHLORO-6-(1H)INDAZOLE CARBOXYLIC ACID
• CAS No: 885523-28-4
• MF: C₈H₄Cl₂N₂O₂
• MW: 231.035559654236
• CID: 3031174
• PubChem ID: 24728397
• Update Time: 2025-04-21

3,4-DICHLORO-6-(1H)INDAZOLE CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3,4-DICHLORO-6-(1H)INDAZOLE CARBOXYLIC ACID
• 3,4-dichloro-2H-indazole-6-carboxylic acid
• 3,4-Dichloro-1H-indazole-6-carboxylic acid
• 885523-28-4

• Inchi： 1S/C8H4Cl2N2O2/c9-4-1-3(8(13)14)2-5-6(4)7(10)12-11-5/h1-2H,(H,11,12)(H,13,14)
• InChI Key： KDQCOAQKKXTOHB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC2C1=C(NN=2)Cl

Computed Properties

• Exact Mass: 229.9649828Da
• Monoisotopic Mass: 229.9649828Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų